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Compound of Interest

Compound Name: Daidzein-4'-glucoside

Cat. No.: B12308874 Get Quote

Essential Safety and Handling Guide for
Daidzein-4'-glucoside
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

Daidzein-4'-glucoside. The following procedures are based on the safety data for the

aglycone form, Daidzein, and general best practices for handling chemical irritants in a

laboratory setting. It is imperative to handle Daidzein-4'-glucoside with the same level of

precaution as its aglycone.

Hazard Identification and Classification
While a specific Safety Data Sheet (SDS) for Daidzein-4'-glucoside is not readily available,

the SDS for Daidzein indicates that it is classified as a skin and eye irritant. Therefore, it is

prudent to handle Daidzein-4'-glucoside as a hazardous substance with the potential to cause

irritation upon contact.

Signal Word: Warning

Hazard Statements:

H315: Causes skin irritation.
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H319: Causes serious eye irritation.

Precautionary Statements:

P264: Wash hands thoroughly after handling.

P280: Wear protective gloves/eye protection/face protection.

P302+P352: IF ON SKIN: Wash with plenty of water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P321: Specific treatment (see supplemental first aid instruction on this label).

P332+P313: If skin irritation occurs: Get medical advice/attention.

P337+P313: If eye irritation persists: Get medical advice/attention.

P362+P364: Take off contaminated clothing and wash it before reuse.

Quantitative Data Summary
The following table summarizes the key hazard information for Daidzein, which should be used

as a reference for handling Daidzein-4'-glucoside.

Hazard Classification GHS Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2A
H319: Causes serious eye

irritation

Operational Plan: Step-by-Step Handling
Procedures
This protocol outlines the necessary steps for safely handling Daidzein-4'-glucoside in a

laboratory environment.
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1. Engineering Controls:

Work in a well-ventilated area.

Use a chemical fume hood when handling the powder form to minimize inhalation exposure.

2. Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles that provide a complete seal around the eyes.

[1][2]

Hand Protection: Wear nitrile or other chemical-resistant gloves.[1][3] Inspect gloves for any

tears or perforations before use.

Body Protection: Wear a standard laboratory coat. Ensure it is fully buttoned.

Footwear: Wear closed-toe shoes.

3. Handling Procedures:

Before handling, ensure that an eyewash station and safety shower are readily accessible.

Avoid direct contact with the skin and eyes.

When weighing the solid compound, do so in a chemical fume hood or on a balance with a

draft shield to prevent the powder from becoming airborne.

If preparing solutions, add the solid to the solvent slowly to avoid splashing.

Wash hands thoroughly with soap and water after handling the compound, even if gloves

were worn.

4. Spill Response:

In case of a small spill, carefully sweep up the solid material, avoiding dust generation, and

place it in a sealed container for disposal.
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For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in a sealed container for disposal.

Clean the spill area with soap and water.

In case of a large spill, evacuate the area and follow your institution's emergency

procedures.

Disposal Plan
Proper disposal of Daidzein-4'-glucoside and any contaminated materials is crucial to ensure

environmental safety and regulatory compliance.

1. Waste Segregation:

Collect all waste containing Daidzein-4'-glucoside in a designated, properly labeled

hazardous waste container.

Do not mix this waste with other incompatible waste streams.

2. Container Requirements:

Use a chemically compatible, leak-proof container with a secure lid.

The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name ("Daidzein-4'-glucoside").

3. Disposal Procedure:

Follow your institution's guidelines for the disposal of non-hazardous or irritant chemical

waste.

Do not dispose of Daidzein-4'-glucoside down the drain or in the regular trash.

Arrange for pickup and disposal by your institution's environmental health and safety (EHS)

department or a licensed chemical waste disposal company.

Experimental Workflow and Safety Diagram
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The following diagram illustrates the key steps and safety precautions for handling Daidzein-4'-
glucoside.

Safe handling workflow for Daidzein-4'-glucoside.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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